Long-chain alkylamide-derived oil gels: mixing induced onset of thixotropy and application in sustained drug release
New Journal of Chemistry Pub Date: 2015-06-23 DOI: 10.1039/C5NJ00999E
Abstract
We showed that the gelation ability of commercially available long-chain alkylamides, behenamide (BAm) and erucamide (EAm) in various solvents for the first time. Furthermore, oil gels derived from mixtures of BAm and EAm exhibited thixotropic properties although the same property was absent in the oil gels prepared separately using each alkylamide. The thixotropic behaviour of a two-component mixed gel was evaluated using a rheometer quantitatively. We also found that the obtained two-component oil gel can be formulated for use as a vehicle for sustained drug release. The drug, antipyrine, in BAm/EAm (1/1, w/w) olive oil gel formulation was gradually released into water following Fickian diffusion kinetics.
Recommended Literature
- [1] A study of microstructural templating in fibrin–thrombin gel networks by spectral and viscoelastic analysis
- [2] CO oxidation by the atomic oxygen on silver clusters: structurally dependent mechanisms generating free or chemically bonded CO2†
- [3] Titanate nanotubes-bonded organosulfonic acid as solid acid catalyst for synthesis of butyl levulinate†
- [4] Highly deformed phthalocyanine as a suitable scaffold for pristine fullerenes†
- [5] A biocompatible calcium bisphosphonate coordination polymer: towards a metal-linker synergistic therapeutic effect?†
- [6] Photoalignment and patterning of a chromonic–silica nanohybrid on photocrosslinkable polymer thin films
- [7] Enhancement of oxygen reduction reaction performance of Pt nanomaterials by 1-dimensional structure and Au alloying†
- [8] Preparing Bi12SiO20 crystals at low temperature through nontopotactic solid-state transformation and improving its photocatalytic activity by etching†
- [9] Mapping the nano-scale interaction between bio-colloidal Giardia lamblia cysts and silica
- [10] Rapid spectrophotometric assay of phenothiazine drugs in pharmaceutical preparations
